Cas no 215108-36-4 (Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-)

Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy- structure
215108-36-4 structure
Product Name:Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-
CAS No:215108-36-4
MF:C13H16ClN5O3
MW:325.750841140747
CID:1401524
PubChem ID:493439
Update Time:2025-04-20

Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-
    • (2R,3S,5R)-5-[2-chloro-6-(cyclopropylamino)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
    • CHEMBL1790739
    • (2R,3S,5R)-5-(2-Chloro-6-(cyclopropylamino)-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • 215108-36-4
    • DTXSID00333244
    • (2R,3S,5R)-5-[2-chloro-6-(cyclopropylamino)purin-9-yl]-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • 5-(2-Chloro-6-cyclopropylamino-purin-9-yl)-2-hydroxymethyl-tetrahydro-furan-3-ol
    • BDBM50369635
    • Inchi: 1S/C13H16ClN5O3/c14-13-17-11(16-6-1-2-6)10-12(18-13)19(5-15-10)9-3-7(21)8(4-20)22-9/h5-9,20-21H,1-4H2,(H,16,17,18)/t7-,8+,9+/m0/s1
    • InChI Key: YJMBVALXDOYQIL-DJLDLDEBSA-N
    • SMILES: ClC1=NC(=C2C(=N1)N(C=N2)[C@H]1C[C@@H]([C@@H](CO)O1)O)NC1CC1

Computed Properties

  • Exact Mass: 325.09438
  • Monoisotopic Mass: 325.0941671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.32
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